Cas no 1344303-60-1 (3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine
• CAS No: 1344303-60-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6435004
• PubChem ID: 62875487
• Update Time: 2025-11-01

3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine
• EN300-1846165
• AKOS012171594
• 1344303-60-1

• Inchi： 1S/C9H9N3O2/c1-13-9-6(3-2-4-11-9)7-5-8(10)14-12-7/h2-5H,10H2,1H3
• InChI Key： GMNPPFMKVISTQW-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=CN=C2OC)=N1)N

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Additional information on 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine

Introduction to 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine (CAS No. 1344303-60-1)

3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine (CAS No. 1344303-60-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule is characterized by its unique structural features, which include a methoxy-substituted pyridine ring and an oxazole moiety. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The synthesis of 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-methoxypyridine with an appropriate oxazole precursor, followed by amination to form the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the compound, making optimization crucial for large-scale production.

In terms of its biological activity, 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine has shown promising results in various assays. Recent studies have demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several diseases. For instance, it has been found to exhibit selective binding to certain G protein-coupled receptors (GPCRs), making it a valuable tool for understanding receptor function and developing new therapeutic agents.

One of the key areas of research involving 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a central role in many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage.

Beyond its anti-inflammatory properties, 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neuronal function and death. Research has indicated that this compound can protect neurons from oxidative stress and promote neuronal survival, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine have also been studied to assess its suitability for clinical use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing side effects.

In addition to its therapeutic potential, 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine has also been explored as a tool for chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying new drug targets. This dual role as both a therapeutic agent and a research tool underscores the versatility of this compound.

The safety profile of 3-(2-methoxypyridin-3-yl)-1,2-oxazol-5-amine is another important consideration. Preclinical studies have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other drugs or biological systems.

In conclusion, 3-(2-methoxypyridin-3-y\-l)-1,2-o\-xazo\-l\-5-a\-mine (CAS No. 1344303\-60\-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in both medicinal chemistry and clinical research. As ongoing studies continue to elucidate its mechanisms of action and optimize its use, this compound is likely to play an increasingly important role in the treatment of various diseases.